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Chemical Identity and Properties of CGA 321113

The table below summarizes the core identification and key physicochemical properties of the metabolite [1]

[2] [3].

Property

Value /| Description

Common Name

CAS RN

Molecular
Formula

Molecular Weight

IUPAC Name

CAS Name

Trifloxystrobin metabolite CGA 321113; (E,E)-trifloxystrobin acid [2] [3]
252913-85-2 [1] [2] [3]

C19H17F3N204 [1] [2] [3]

394.34 g/mol [1] [3]

(22)-2-methoxyimino-2-[2-[[(Z)-1-[3-
(trifluoromethyl)phenyl]ethylideneamino]oxymethyl]phenyl]acetic acid [2]

((E,E)-methoxyimino-[2-[1-(3-trifluoromethylphenyl)-ethylideneaminooxymethyl]-
phenyl]acetic acid) [2] [3]
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Property Value |/ Description

Water Solubility 21000 mg/L (High) [2]
(20°C, pH 7)

Vapour Pressure  5.50 x 10~3 mPa (Low volatility) [2]
(20°C)

Environmental Fate and Behavior

The environmental profile of CGA 321113 is critical for regulatory risk assessments. The following data is

based on EU evaluation for regulatory purposes [2].

Parameter Value Interpretation
Photolysis in Water (DTso at pH 7) 1.7 days Moderately fast [2]
Hydrolysis in Water (DTso at 20°C, pH 7) Stable Not readily hydrolyzed [2]
Aerobic Soil Degradation (Lab DTso) 122.4 days Persistent [2]

Aerobic Soil Degradation (Field DTso) 70 days Moderately persistent [2]
Water-Sediment System (DTso) 388 days Very stable [2]

e Formation and Relevance: CGA 321113 is a major soil metabolite of trifloxystrobin, with a
maximum observed formation fraction of 0.97 (97%) [2]. It is also a relevant metabolite found in
groundwater [2].

e Groundwater Concern: The EFSA peer review concluded that CGA 321113 has a high potential
for groundwater exposure above the regulatory parametric limit of 0.1 pg/L, which is a critical area
of concern [4].

Analytical Methods and Regulatory Status
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¢ Analytical Methods: A data gap was identified for a robust analytical method for determining CGA
321113 in a representative formulation [4]. Furthermore, a monitoring method for this metabolite in
drinking water was also missing, preventing a final consumer risk assessment from drinking water
consumption [4].

¢ Residue Definition: In at least one study, the residues of trifloxystrobin on crops were reported as
the sum of the parent compound and its acid metabolite, CGA 321113 [5]. The consumer risk
assessment was considered provisional pending a full toxicological assessment of all relevant
metabolites, including CGA 321113 [4].

Identified Hazards and Data Gaps

The following diagram illustrates the formation and primary concerns associated with CGA 321113, as

identified in the regulatory assessment:
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The assessment identified several data gaps and concerns [4]:

¢ Toxicological Profile: A data gap exists to address the toxicological profile of CGA 321113 and other
dietary metabolites. It was noted that groundwater metabolites like CGA 321113 could share the
reproductive toxicity potential of the parent compound, trifloxystrobin [4].

¢ Endocrine Disruption: While trifloxystrobin was initially suspected to meet interim criteria for
endocrine disruption, it was later considered unlikely to be an endocrine disruptor in mammals after a
scientific assessment. The status of its metabolites was not explicitly clarified [4].

¢ Ecological Risk: Data gaps were identified for further information and assessments regarding risks
to aquatic organisms and the risk from secondary poisoning to fish-eating birds and mammals for

some metabolites [4].

Experimental Workflow for Residue Analysis

While a specific protocol for CGA 321113 alone was not detailed, the following workflow generalizes the

process for determining the sum of trifloxystrobin and its acid metabolite (CGA 321113) in crops, as

described in a dissipation study [5]:
Field Application
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(Sample ExtractiorD

G—Iydrolysis of Parent Compoun@

Analysis
(typically LC-MS/MS)

Data Reporting
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e Sample Extraction: The apple fruit samples were extracted with an organic solvent [5].

¢ Hydrolysis: The analytical method involved a hydrolysis step that converted the parent
trifloxystrobin into the acid metabolite, CGA 321113 [5]. This means the reported "residues of
trifloxystrobin" are actually the sum of the parent compound and its acid metabolite [5].

¢ Analysis and Reporting: The analysis was conducted using gas-liquid chromatography (GLC), and
the results were reported as the combined total [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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